Leaching kinetics of cerussite using a new complexation reaction reagent

New Journal of Chemistry Pub Date: 2014-12-23 DOI: 10.1039/C4NJ01549E

Abstract

In this paper, an attractive organic complexation reaction reagent with lead ions was developed for lead extraction from cerussite. The leaching kinetics of cerussite was investigated using 5-sulfosalicylic acid solution as a lixiviant. The effects of several experimental parameters on the leaching of cerussite were investigated, and a kinetic model was developed to represent the relationship. The leaching process was controlled by a mixed kinetic model. The results showed that the leaching rate of cerussite increased with an increase in the stirring speed, temperature, and concentration, as well as a decrease in the particle size. The activation energy was found to be 37.07 kJ mol−1. The rate of reaction based on the mixed kinetic model-controlled process could be expressed as [1 − (1 − x)1/3]2 = [k0(SS)6.852(r0)−1.943(C)2.042 exp(−37.07/RT)]t. X-ray diffraction and scanning electron microscopy/energy-dispersive X-ray spectroscopy analyses indicated that a new solid reaction product may be formed.

Graphical abstract: Leaching kinetics of cerussite using a new complexation reaction reagent
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